Cas no 1289585-11-0 ((S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride)

(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride structure
1289585-11-0 structure
Product Name:(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride
CAS No:1289585-11-0
MF:C12H18ClNO
MW:227.730422496796
CID:2091055
PubChem ID:66519867
Update Time:2025-05-18

(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-[(4-methylphenyl)methoxy]pyrrolidine
    • hydrochloride
    • (S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride
    • (S)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride
    • (S)-3-(4-Methyl-benzyloxy)-pyrrolidine hydrochloride
    • A1-04784
    • SCHEMBL2980843
    • CS-0337995
    • AKOS015940347
    • (S)-3-((4-Methylbenzyl)oxy)pyrrolidinehydrochloride
    • 1289585-11-0
    • (3S)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride
    • DB-236475
    • (3S)-3-[(4-METHYLPHENYL)METHOXY]PYRROLIDINE HYDROCHLORIDE
    • MDL: MFCD18837575
    • Inchi: 1S/C12H17NO.ClH/c1-10-2-4-11(5-3-10)9-14-12-6-7-13-8-12;/h2-5,12-13H,6-9H2,1H3;1H/t12-;/m0./s1
    • InChI Key: RSVSJIDDCJEPCR-YDALLXLXSA-N
    • SMILES: Cl.O(CC1C=CC(C)=CC=1)[C@@H]1CNCC1

Computed Properties

  • Exact Mass: 227.1076919g/mol
  • Monoisotopic Mass: 227.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM301068-500mg
(S)-3-((4-methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95%
500mg
$225 2021-08-18
Alichem
A109005173-1g
(S)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95%
1g
$449.82 2022-04-03
TRC
S182345-125mg
(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride
1289585-11-0
125mg
$ 310.00 2022-06-03
TRC
S182345-250mg
(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride
1289585-11-0
250mg
$ 510.00 2022-06-03
Chemenu
CM301068-1g
(S)-3-((4-methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95%
1g
$443 2024-08-02
Fluorochem
090867-500mg
S)-3-(4-Methyl-benzyloxy)-pyrrolidine hydrochloride
1289585-11-0 95%
500mg
£229.00 2022-03-01
Cooke Chemical
BD8926831-1g
(S)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95+%
1g
RMB 2581.60 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1408665-250mg
(S)-3-((4-methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95+%
250mg
¥2710.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1408665-1g
(S)-3-((4-methylbenzyl)oxy)pyrrolidine hydrochloride
1289585-11-0 95+%
1g
¥5443.00 2024-08-09

Additional information on (S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride

Introduction to (S)-3-(4-Methylbenzyloxy)pyrrolidine Hydrochloride (CAS No. 1289585-11-0)

(S)-3-(4-Methylbenzyloxy)pyrrolidine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number 1289585-11-0, is a chiral derivative with a pyrrolidine core and a benzyloxy substituent, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in both laboratory research and industrial applications.

The< strong>pyrrolidine ring is a common structural motif in many bioactive compounds, known for its ability to mimic natural amino acid structures and interact with biological targets. In particular, the stereochemistry of the< strong>S-isomer of this compound plays a crucial role in its biological activity, influencing how it interacts with enzymes and receptors in the body. This specificity is highly valued in drug design, where precise molecular interactions can lead to improved efficacy and reduced side effects.

The< strong>4-methylbenzyloxy group attached to the pyrrolidine ring introduces additional functionality that can be exploited in medicinal chemistry. This moiety not only enhances the compound's solubility but also provides a handle for further chemical modifications. Such modifications are essential for optimizing pharmacokinetic properties, such as bioavailability, metabolic stability, and target binding affinity. The hydrochloride form of the compound further improves its handling properties by increasing its crystallinity and shelf life.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. The< strong>S-stereoisomer of 3-(4-methylbenzyloxy)pyrrolidine hydrochloride has shown promise in preclinical studies as a potential scaffold for drugs that modulate neurotransmitter systems. For instance, its structural similarity to certain amino acids suggests that it may interact with neurotransmitter receptors or transporters, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting areas of research involving this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The< strong>pyrrolidine scaffold is well-documented for its ability to bind to ATP pockets within kinase active sites, making it an attractive starting point for drug design. By incorporating the< strong>4-methylbenzyloxy group and optimizing the< strong>S-stereochemistry, researchers have been able to develop more potent and selective kinase inhibitors.

The synthesis of< strong>(S)-3-(4-methylbenzyloxy)pyrrolidine hydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Common synthetic routes include chiral resolution techniques or asymmetric hydrogenation methods. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the availability of starting materials. Once synthesized, the compound is typically purified through recrystallization or chromatographic techniques to achieve the desired purity for pharmaceutical applications.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to interact with various biological targets, including neurotransmitter receptors and kinases. These interactions often lead to modulation of cellular signaling pathways that are relevant to disease states. For example, preclinical data suggest that< strong>(S)-3-(4-methylbenzyloxy)pyrrolidine hydrochloride may inhibit the activity of specific kinases involved in cancer cell proliferation or enhance the release of neurotransmitters in neural tissues.

The< strong>CAS number 1289585-11-0 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized naming system allows researchers worldwide to refer to the compound unambiguously, facilitating collaboration and knowledge sharing across different institutions and disciplines. The CAS registry number is also essential for regulatory purposes, as it helps authorities track the production, distribution, and use of chemical substances.

In conclusion,< strong>(S)-3-(4-methylbenzyloxy)pyrrolidine hydrochloride represents a promising candidate for further development as a therapeutic agent. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for drug discovery efforts targeting neurological disorders and cancer. As research continues to uncover new applications for this compound, it is likely that we will see additional derivatives being developed with enhanced pharmacological properties. The ongoing investigation into its mechanisms of action will also provide valuable insights into potential therapeutic benefits and limitations.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD